7-methoxy-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H22N2O5/c1-27-18-4-2-3-16-14-19(29-21(16)18)22(26)23-17-7-5-15(6-8-17)13-20(25)24-9-11-28-12-10-24/h2-8,14H,9-13H2,1H3,(H,23,26)
• InChI Key: REQZUFZDPRZHJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NC3=CC=C(C=C3)CC(=O)N4CCOCC4
• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol

Description

7-methoxy-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzofuran-2-carboxamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as GSK-3β inhibitor VIII and has been extensively studied for its ability to inhibit glycogen synthase kinase-3 beta (GSK-3β), which is an important enzyme involved in various signaling pathways.

Scientific Research Applications

Synthesis and Structural Analysis

One area of application involves the synthesis of novel compounds derived from this chemical structure, aiming to investigate their biological activities. For instance, research has led to the development of new synthetic routes and methodologies for creating derivatives with potential pharmacological activities. The study by Basu et al. (2017) is a prime example, where derivatives of 7-methoxy-4-morpholino-benzothiazole, featured by aryloxy-2-methylpropanamide moieties, were explored for their adenosine A2A receptor antagonist properties, showing promising results in models of Parkinson's disease (Basu et al., 2017).

Biological Activity

The biological evaluation of compounds related to 7-methoxy-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzofuran-2-carboxamide has revealed various pharmacological effects. For example, neuroprotective and antioxidant effects have been identified in some derivatives, indicating their potential for treating neurodegenerative conditions. Cho et al. (2015) synthesized a series of derivatives and evaluated their neuroprotective and antioxidant activities, discovering compounds with considerable protection against NMDA-induced excitotoxic neuronal cell damage, suggesting their potential use in neuroprotection (Cho et al., 2015).

Antiproliferative Activity

Further research into the structural analogs of this compound has uncovered antiproliferative properties against various cancer cell lines. Lu et al. (2021) synthesized and determined the crystal structure of a molecule with significant inhibitory activity against cancer cell lines, highlighting the compound's potential in cancer research (Lu et al., 2021).